Cas no 1217976-33-4 (cis-2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine)

• Product Name: cis-2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine
• CAS No: 1217976-33-4
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 6620674
• Update Time: 2026-03-11

cis-2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

• cis-2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine

• Inchi： 1S/C14H20N2/c1-2-4-12(5-3-1)9-16-10-13-6-7-15-8-14(13)11-16/h1-5,13-15H,6-11H2/t13-,14+/m1/s1
• InChI Key： VZMAYQMDXZLZFZ-KGLIPLIRSA-N
• SMILES： C(C1C=CC=CC=1)N1C[C@]2([H])CNCC[C@]2([H])C1

Additional information on cis-2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine

cis-2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine (CAS No. 1217976-33-4): A Comprehensive Overview

cis-2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine (CAS No. 1217976-33-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of cis-2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine.

Chemical Structure and Properties

cis-2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine is a bicyclic compound with a pyrrolidine and a piperidine ring fused together. The presence of the benzyl group at the 2-position of the pyrrolidine ring imparts unique stereochemical properties to the molecule. The compound is typically synthesized through a multi-step process involving ring formation and functional group manipulation. The exact stereochemistry of the compound is crucial for its biological activity, as the cis configuration is often more potent than its trans counterpart.

The molecular formula of cis-2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine is C₁₅H₂₁N₂, with a molecular weight of approximately 227.34 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for various experimental applications.

Synthesis Methods

The synthesis of cis-2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine has been extensively studied in the literature. One common approach involves the reaction of a benzyl-substituted pyrrolidine derivative with a suitable piperidine precursor under carefully controlled conditions. The use of transition metal catalysts, such as palladium or ruthenium complexes, has been reported to enhance the yield and stereoselectivity of the reaction.

A notable synthetic route involves the intramolecular cyclization of an appropriately substituted amine followed by hydrogenation to reduce any remaining double bonds. This method has been optimized to achieve high yields and excellent stereoselectivity, making it a preferred choice for large-scale production.

Biological Activities and Therapeutic Potential

cis-2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine has demonstrated a range of biological activities that make it an attractive candidate for drug development. One of its most significant properties is its ability to modulate neurotransmitter systems in the brain. Studies have shown that this compound can act as an agonist or antagonist at specific receptors, depending on its concentration and the presence of other ligands.

In particular, cis-2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine has been investigated for its potential in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. Preclinical studies have indicated that it can improve motor function and cognitive performance in animal models by modulating dopamine and acetylcholine signaling pathways.

Beyond its neuroprotective effects, this compound has also shown promise in other therapeutic areas. For example, it has been evaluated for its anti-inflammatory properties and its ability to inhibit certain enzymes involved in pain signaling pathways. These findings suggest that cis-2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine could have broad applications in pain management and inflammatory diseases.

Clinical Trials and Future Directions

The promising preclinical results with cis-2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase trials have focused on establishing safe dosing regimens and assessing pharmacokinetic profiles. Preliminary data from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

Ongoing research is exploring the potential of combining cis-2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine with other drugs to enhance therapeutic outcomes. For instance, combination therapies involving this compound and existing treatments for Parkinson's disease are being investigated to determine if they can provide synergistic benefits.

In addition to clinical trials, there is ongoing work to optimize the chemical structure of cis-2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine for improved pharmacological properties. Researchers are exploring modifications to the benzyl group and other functional groups to enhance bioavailability and reduce side effects.

Conclusion

cis-2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine (CAS No. 1217976-33-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing new treatments for neurological disorders, pain management, and inflammatory diseases. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic applications, it holds promise for improving patient outcomes in various clinical settings.